4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-3-fluorophenol, 95%

• IUPAC Name: N-ethyl-2-fluoro-4-(2-fluoro-4-hydroxyphenyl)benzamide
• InChI: InChI=1S/C15H13F2NO2/c1-2-18-15(20)12-5-3-9(7-13(12)16)11-6-4-10(19)8-14(11)17/h3-8,19H,2H2,1H3,(H,18,20)
• InChI Key: ORULMRFUXJWXPW-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=C(C=C(C=C1)C2=C(C=C(C=C2)O)F)F
• Molecular Formula: C15H13F2NO2
• DSSTOX Substance ID: DTXSID50684536
• Molecular Weight: 277.27 g/mol
• CAS RN: 1261895-65-1

Description

4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-3-fluorophenol, 95% (4-EF95) is an organic compound belonging to the class of fluorophenols, which are characterized by a phenol group attached to a fluorine atom. 4-EF95 is a white crystalline solid that is soluble in organic solvents and is used in a variety of scientific and industrial applications.

Mechanism of Action

The mechanism of action of 4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-3-fluorophenol, 95% is not well understood. However, it is believed to act as a Lewis acid, meaning it can accept electrons from other molecules and form a covalent bond. This allows it to interact with other molecules and form new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-3-fluorophenol, 95% are not well understood. In vitro studies have shown that 4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-3-fluorophenol, 95% can inhibit the growth of certain bacteria, but its effects on human cells have not been studied. It is important to note that 4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-3-fluorophenol, 95% is not approved for medical use in humans and should not be used for any purpose other than research.

Advantages and Limitations for Lab Experiments

4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-3-fluorophenol, 95% has several advantages for use in laboratory experiments. It is a relatively stable compound that is soluble in organic solvents, making it easy to work with. In addition, it is relatively inexpensive and widely available. However, there are some limitations to its use. It is a relatively strong acid and can cause corrosion of metal surfaces if not handled properly. In addition, it can be toxic if inhaled or ingested.

Future Directions

There are a number of potential future directions for research involving 4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-3-fluorophenol, 95%. These include further studies of its mechanism of action, its effects on human cells, and its potential applications in medicine. In addition, it may be possible to use 4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-3-fluorophenol, 95% as a catalyst in the production of polymers or as a fluorescent probe for the detection of metal ions. Finally, further research into its use as a corrosion inhibitor in metalworking fluids may yield new insights into its potential applications.

Synthesis Methods

4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-3-fluorophenol, 95% can be synthesized from 4-fluorophenol and ethylcarbamoyl chloride in a two-step reaction. In the first step, 4-fluorophenol is reacted with ethylcarbamoyl chloride in the presence of anhydrous aluminum chloride to form 4-ethylcarbamoyl-3-fluorophenol. In the second step, 4-ethylcarbamoyl-3-fluorophenol is reacted with 3-fluorophenol in the presence of a strong acid catalyst such as hydrochloric acid to form 4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-3-fluorophenol, 95%.

Scientific Research Applications

4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-3-fluorophenol, 95% is a versatile compound that has been used in a variety of scientific and industrial applications. It has been used as a reagent in organic synthesis, as a catalyst in the production of polymers, and as a solvent for the extraction of organic compounds. In addition, 4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-3-fluorophenol, 95% has been used as a fluorescent probe for the detection of metal ions, as a corrosion inhibitor in metalworking fluids, and as a surfactant in the production of emulsions.